(S)-1-Ethyl-5-isobutylpiperazin-2-one

• IUPAC Name: (5S)-1-ethyl-5-(2-methylpropyl)piperazin-2-one
• InChI: InChI=1S/C10H20N2O/c1-4-12-7-9(5-8(2)3)11-6-10(12)13/h8-9,11H,4-7H2,1-3H3/t9-/m0/s1
• InChI Key: IIPNMKFGSRIZEK-VIFPVBQESA-N
• Canonical SMILES: CCN1CC(NCC1=O)CC(C)C
• Isomeric SMILES: CCN1C[C@@H](NCC1=O)CC(C)C
• Molecular Formula: C10H20N2O
• DSSTOX Substance ID: DTXSID00543664
• Molecular Weight: 184.28 g/mol
• CAS RN: 106576-32-3

Description

(S)-1-Ethyl-5-isobutylpiperazin-2-one, commonly known as A-836,339, is a selective agonist of the cannabinoid receptor type 2 (CB2). CB2 receptors are primarily expressed in the immune system and are involved in various physiological and pathological processes, including inflammation, pain, and cancer. A-836,339 has shown potential as a therapeutic agent for the treatment of various diseases, including chronic pain, inflammation, and neurodegenerative disorders.

Mechanism Of Action

A-836,339 is a selective agonist of (S)-1-Ethyl-5-isobutylpiperazin-2-one receptors. (S)-1-Ethyl-5-isobutylpiperazin-2-one receptors are primarily expressed in immune cells, including macrophages, B cells, and T cells. Activation of (S)-1-Ethyl-5-isobutylpiperazin-2-one receptors by A-836,339 leads to the inhibition of pro-inflammatory cytokine production and the promotion of anti-inflammatory cytokine production. A-836,339 also has analgesic effects, which are mediated by the activation of (S)-1-Ethyl-5-isobutylpiperazin-2-one receptors in the dorsal root ganglia and spinal cord.

Biochemical And Physiological Effects

A-836,339 has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation and pain, protect against neuroinflammation and cognitive impairment, and inhibit the growth and proliferation of cancer cells. A-836,339 has also been shown to have antioxidant and anti-apoptotic effects in various cell types.

Advantages And Limitations For Lab Experiments

One advantage of using A-836,339 in lab experiments is its selectivity for (S)-1-Ethyl-5-isobutylpiperazin-2-one receptors, which allows for the specific targeting of immune cells. A-836,339 has also been shown to have good bioavailability and pharmacokinetic properties in preclinical studies. One limitation of using A-836,339 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research and development of A-836,339. One area of interest is the potential use of A-836,339 as a therapeutic agent for the treatment of chronic pain, inflammation, and neurodegenerative disorders. Another area of interest is the development of novel (S)-1-Ethyl-5-isobutylpiperazin-2-one receptor agonists with improved pharmacokinetic properties and selectivity. Additionally, further research is needed to fully understand the biochemical and physiological effects of A-836,339 and its potential therapeutic applications.

Scientific Research Applications

A-836,339 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in various preclinical models. In a study published in the European Journal of Pharmacology, A-836,339 was found to reduce inflammation and pain in a mouse model of osteoarthritis. Another study published in the Journal of Neuroimmune Pharmacology demonstrated that A-836,339 can protect against neuroinflammation and cognitive impairment in a mouse model of Alzheimer's disease. A-836,339 has also been shown to have anticancer properties in vitro, inhibiting the growth and proliferation of various cancer cell lines.